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Compound of Interest

Compound Name: tert-Butyl acrylate

Cat. No.: B159482

Essential Safety and Handling Guide for tert-
Butyl Acrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of tert-Butyl acrylate. Adherence to these guidelines is critical
for ensuring laboratory safety and minimizing exposure risks.

tert-Butyl acrylate is a flammable liquid and vapor that can cause skin, eye, and respiratory
irritation.[1][2][3] It is also a potential skin sensitizer and is harmful if swallowed or in contact
with skin.[2][3][4] Strict adherence to the following personal protective equipment (PPE) and
handling procedures is mandatory.

Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following table summarizes the recommended PPE for handling tert-Butyl acrylate.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b159482?utm_src=pdf-interest
https://www.benchchem.com/product/b159482?utm_src=pdf-body
https://www.benchchem.com/product/b159482?utm_src=pdf-body
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci226/msds/TertButylAcrylate.pdf
https://www.tcichemicals.com/OP/en/sds/A1389_JP_EN.pdf
https://download.basf.com/p1/000000000030041990_SDS_GEN_GB/en_GB/TBA_30041990_SDS_GEN_GB_en_13-0.pdf
https://www.tcichemicals.com/OP/en/sds/A1389_JP_EN.pdf
https://download.basf.com/p1/000000000030041990_SDS_GEN_GB/en_GB/TBA_30041990_SDS_GEN_GB_en_13-0.pdf
https://www.bamm.net/acrylate-substances/tert-butyl-acrylate-tba
https://www.benchchem.com/product/b159482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific Recommendations

Rationale and Best Practices

Hand Protection

Chemical-resistant gloves.
Nitrile rubber is suitable for
short-term use or incidental
contact. For prolonged contact,
laminated multilayer gloves are

recommended.[1]

Do NOT use latex gloves.[1]
Always inspect gloves for
tears, pinholes, or degradation
before use. Change gloves
immediately upon
contamination.

Eye and Face Protection

Tightly fitting safety goggles. A
face shield should be worn if

there is a splashing hazard.[5]

[6]

Ensures protection against
splashes and vapors that can

cause serious eye irritation.[1]

[2]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[7] If ventilation is inadequate,
an air-purifying respirator with
organic vapor (OV) cartridges

is required.[8]

Prevents inhalation of harmful
vapors which can cause

respiratory tract irritation.[1][2]

[9]

Protective Clothing

A lab coat or chemical-
resistant apron.[9] For large-
scale operations, a chemical-
protection suit may be
necessary.[5][9] Non-sparking
safety footwear is
recommended for continuous

use.[1]

Prevents skin contact and
contamination of personal
clothing.[1] Contaminated work
clothing should not be allowed
out of the workplace and
should be washed before
reuse.[7][10]

Operational Plan: Safe Handling Workflow

Following a standardized workflow is crucial for minimizing risks during the handling of tert-

Butyl acrylate.
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Preparation

Don Appropriate PPE

Y

Ensure Fume Hood is Operational

Y

Gather All Necessary Materials

Y

Locate Emergency Equipment (Eyewash, Shower, Fire Extinguisher)

Hangling
Y

Dispense tert-Butyl Acrylate in Fume Hood

Y

Ground/Bond Container and Receiving Equipment

Y

Use Non-Sparking Tools

Y

Avoid Inhalation, Skin, and Eye Contact

Post-Handling
\ 4

Tightly Cap the Container

Y

Store in a Cool, Well-Ventilated, Locked Area

Y

Clean Work Area

Waste Disposal
Y

Collect Waste in a Labeled, Sealed Container

Y

Dispose of as Hazardous Waste via Approved Vendor

Click to download full resolution via product page

Step-by-step workflow for the safe handling of tert-Butyl acrylate.
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Key Handling Precautions:
» Always work in a well-ventilated area, preferably within a chemical fume hood.[7]
o Keep away from heat, sparks, open flames, and other ignition sources.[2][5][7]

o Use non-sparking tools and take precautionary measures against static discharge.[2][7]
Ground and bond containers and receiving equipment.[7][11]

» Avoid contact with skin, eyes, and clothing.[2]
» Do not eat, drink, or smoke when using this product.[2][7]

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[7] The storage
area should be locked up.[7]

Emergency Response Plan

Immediate and appropriate action is critical in the event of a spill or exposure.

Emergency Response

Personnel Exposure spill

Spill or Leak

Evacuate Area, Remove Ignition Sources, Ventilate

Rinse Eyes with Plenty of Water for at least 15 Minutes

Medical Attention

Contain Spill with Inert Absorbent Material Seek Immediate Medical Attention

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.chemicalbook.com/msds/tert-butyl-acrylate.pdf
https://www.tcichemicals.com/OP/en/sds/A1389_JP_EN.pdf
https://download.basf.com/p1/000000000030041990_SDS_GEN_US/en_US/TBA_30041990_SDS_GEN_US_en_8-0.pdf
https://www.chemicalbook.com/msds/tert-butyl-acrylate.pdf
https://www.tcichemicals.com/OP/en/sds/A1389_JP_EN.pdf
https://www.chemicalbook.com/msds/tert-butyl-acrylate.pdf
https://www.chemicalbook.com/msds/tert-butyl-acrylate.pdf
https://wap.guidechem.com/msds/1663-39-4.html
https://www.tcichemicals.com/OP/en/sds/A1389_JP_EN.pdf
https://www.tcichemicals.com/OP/en/sds/A1389_JP_EN.pdf
https://www.chemicalbook.com/msds/tert-butyl-acrylate.pdf
https://www.chemicalbook.com/msds/tert-butyl-acrylate.pdf
https://www.chemicalbook.com/msds/tert-butyl-acrylate.pdf
https://www.benchchem.com/product/b159482?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Emergency response procedures for tert-Butyl acrylate exposure or spill.

First-Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[7][9]

« Skin Contact: Immediately remove all contaminated clothing.[1] Rinse skin with plenty of
water and soap.[1][10] Seek medical attention if irritation or a rash occurs.[10]

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the
eyelids open.[1][9] Remove contact lenses if present and easy to do. Consult an eye
specialist.[9]

 Ingestion: Rinse mouth with water.[7][11] Do not induce vomiting.[7] Seek immediate medical
attention.[7]

Spill and Leak Procedures:

Evacuate personnel from the area and move upwind.[1]
e Remove all sources of ignition.[1][7]
e Ensure adequate ventilation.[7]

o Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand,
vermiculite).[10]

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[7][10]

e Clean the spill area thoroughly.

Disposal Plan

All waste containing tert-Butyl acrylate must be treated as hazardous waste.
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Waste Type Disposal Procedure

Collect all residual chemical and contaminated
Chemical Waste materials in a clearly labeled, sealed, and

compatible waste container.[8]

Used gloves, aprons, and other disposable PPE
Contaminated PPE should be collected in a designated hazardous

waste container.[3]

All hazardous waste must be disposed of

through a licensed and approved chemical
Disposal Vendor waste disposal vendor in accordance with local,

state, and federal regulations.[2][8] Do not let

the product enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling tert-Butyl
acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159482#personal-protective-equipment-for-handling-
tert-butyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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